2-{[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]thio}-1,3-benzoxazole

• IUPAC Name: 2-[(3-phenyl-1,2,4-oxadiazol-5-yl)methylsulfanyl]-1,3-benzoxazole
• InChI: InChI=1S/C16H11N3O2S/c1-2-6-11(7-3-1)15-18-14(21-19-15)10-22-16-17-12-8-4-5-9-13(12)20-16/h1-9H,10H2
• InChI Key: VZXANSUMSNOENL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NOC(=N2)CSC3=NC4=CC=CC=C4O3
• Molecular Formula: C16H11N3O2S
• Molecular Weight: 309.3 g/mol

Description

Synthesis Analysis

The synthesis of similar oxadiazole and benzoxazole derivatives typically involves the reaction of benzoxazole-2-carboxylic acid with thionyl chloride in the presence of ethanol solvent, leading to benzoxazole-2-carbonyl chloride. This intermediate then reacts with hydrazine hydrate to form benzoxazole-2-carboxylic acid hydrazide, which upon further reaction with aromatic carboxylic acids yields the desired oxadiazole derivatives (Gadegoni, Manda, & Rangu, 2013). The specific synthesis pathway for "2-{[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]thio}-1,3-benzoxazole" would likely involve a similar strategic approach, utilizing its core benzoxazole and oxadiazole fragments as starting points.

Molecular Structure Analysis

The molecular structure of benzoxazole derivatives has been detailed through crystallography, showcasing the compound's benzoxazole group connected with a benzyl via a thiazole, indicating nearly planar benzoxazole and thiazole rings and a phenyl ring nearly perpendicular to both (Mabied et al., 2014). This structural information provides a foundation for understanding the geometric and electronic configuration of "2-{[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]thio}-1,3-benzoxazole," which likely features similar spatial arrangements contributing to its chemical behavior.

Chemical Reactions and Properties

Benzoxazole and oxadiazole derivatives exhibit a range of chemical reactions, influenced by their functional groups. For instance, the reactivity in dioxane/water of arylhydrazones of oxadiazole derivatives can lead to various rearrangements, indicating the influence of substituent effects on reaction pathways (D’Anna et al., 2006). These properties suggest that "2-{[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]thio}-1,3-benzoxazole" may undergo specific reactions based on its substituent's nature, offering a route to synthesize a variety of related compounds.

Physical Properties Analysis

The physical properties of benzoxazole derivatives, such as solubility and melting points, are crucial for their application in material science and pharmaceuticals. Crystallographic analysis provides insights into the solid-state structure, which can influence the compound's physical properties (Belhouchet et al., 2012). Understanding these aspects is essential for predicting the behavior of "2-{[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]thio}-1,3-benzoxazole" in various environments.

Chemical Properties Analysis

The chemical properties, such as reactivity and stability, of benzoxazole and oxadiazole derivatives are influenced by their molecular structure. Studies on these compounds reveal their potential for various biological activities, including antimicrobial properties, based on their ability to interact with biological targets (Vodela et al., 2013). These insights are invaluable for the exploration of "2-{[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]thio}-1,3-benzoxazole" in research and development contexts.

Future Directions

The development of novel efficient and convenient methods for the synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities is an important goal for modern organic chemistry. These compounds have potential applications in various fields, including medicinal chemistry, material science, and the development of high-energy molecules.